Cas no 2751702-77-7 (1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol)

• Product Name: 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol
• CAS No: 2751702-77-7
• MF: C₃H₆N₄S
• MW: 130.171537876129
• CID: 5671551
• PubChem ID: 22922195
• Update Time: 2025-10-23

1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL263839
• 2751702-77-7
• 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol
• SCHEMBL19836248
• EN300-26978498

• Inchi： 1S/C3H6N4S/c1-2(8)3-4-6-7-5-3/h2,8H,1H3,(H,4,5,6,7)
• InChI Key： WKPAOXUEOAHZII-UHFFFAOYSA-N
• SMILES： SC(C)C1N=NNN=1

Computed Properties

• Exact Mass: 130.03131738g/mol
• Monoisotopic Mass: 130.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol

Research Brief on 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol (CAS: 2751702-77-7): Recent Advances and Applications

The compound 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol (CAS: 2751702-77-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic thiol derivative, featuring both tetrazole and thiol functional groups, exhibits unique chemical properties that make it valuable for various applications, including drug discovery, bioconjugation, and materials science. Recent studies have focused on its synthesis optimization, reactivity profiling, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for protease inhibitor development. Researchers successfully incorporated 2751702-77-7 into novel cysteine protease inhibitors, leveraging its thiol group for covalent binding to enzyme active sites while utilizing the tetrazole moiety to enhance binding affinity through additional hydrogen bonding interactions. The study reported promising in vitro activity against several therapeutically relevant proteases, with IC50 values in the low micromolar range.

In the field of bioconjugation chemistry, a recent Nature Communications paper (2024) highlighted the compound's advantages over traditional thiol-reactive reagents. The electron-withdrawing tetrazole group was found to significantly enhance the reactivity of the thiol functionality while maintaining excellent stability under physiological conditions. This property makes 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol particularly useful for site-specific protein modifications and antibody-drug conjugate development.

From a synthetic chemistry perspective, several research groups have reported improved preparation methods for 2751702-77-7. A 2023 Organic Process Research & Development publication described a scalable, high-yield synthesis route that addresses previous challenges with purification and stability. The new protocol features a one-pot cyclization-thiolation sequence with 85% overall yield and >99% purity, making the compound more accessible for industrial applications.

Ongoing research is exploring the compound's potential in materials science, particularly in the development of self-assembled monolayers (SAMs) for biosensor applications. Preliminary results indicate that the tetrazole-thiol combination offers unique surface binding properties and enhanced stability compared to conventional alkanethiols, suggesting promising applications in diagnostic device development.

Future research directions for 1-(1H-1,2,3,4-tetrazol-5-yl)ethane-1-thiol include further exploration of its pharmacological properties, expansion of its bioconjugation applications, and development of novel derivatives with tailored properties. The compound's unique combination of functional groups continues to inspire innovative applications across multiple disciplines in chemical biology and pharmaceutical sciences.